Cas no 1517910-65-4 (3-(isoquinolin-5-yl)-2-methylpropanoic acid)

• Product Name: 3-(isoquinolin-5-yl)-2-methylpropanoic acid
• CAS No: 1517910-65-4
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6585079
• PubChem ID: 81009033
• Update Time: 2025-06-29

3-(isoquinolin-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(isoquinolin-5-yl)-2-methylpropanoic acid
• EN300-1830766
• AKOS019578099
• 1517910-65-4

• Inchi： 1S/C13H13NO2/c1-9(13(15)16)7-10-3-2-4-11-8-14-6-5-12(10)11/h2-6,8-9H,7H2,1H3,(H,15,16)
• InChI Key： FRYQBFOKJSTHOO-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1=CC=CC2C=NC=CC1=2)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(isoquinolin-5-yl)-2-methylpropanoic acid

Introduction to 3-(isoquinolin-5-yl)-2-methylpropanoic acid (CAS No. 1517910-65-4)

3-(isoquinolin-5-yl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1517910-65-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of isoquinoline derivatives, a family of heterocyclic molecules known for their diverse biological activities and structural versatility. The presence of an acyclic side chain, specifically a 2-methylpropanoic acid moiety, further enhances its potential utility in medicinal chemistry and material science applications.

The isoquinolin-5-yl substituent is a critical feature of this molecule, contributing to its unique electronic and steric properties. Isoquinoline derivatives are widely studied due to their role as pharmacophores in numerous therapeutic agents, including those targeting cancer, infectious diseases, and neurological disorders. The structural motif is characterized by a fused benzene and pyridine ring system, which can be further modified to achieve specific biological outcomes. In the case of 3-(isoquinolin-5-yl)-2-methylpropanoic acid, the strategic placement of the carboxylic acid group at the 3-position and the branched alkyl side chain at the 2-position of the isoquinoline core creates a molecule with distinct chemical reactivity and potential biological functions.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex isoquinoline derivatives like 3-(isoquinolin-5-yl)-2-methylpropanoic acid. Modern techniques such as palladium-catalyzed cross-coupling reactions, Buchwald-Hartwig aminations, and enzymatic resolutions have streamlined the synthesis process, allowing for greater control over regioselectivity and stereoselectivity. These improvements have facilitated the exploration of novel analogs with enhanced pharmacological profiles. For instance, studies have demonstrated that modifications at the 5-position of the isoquinoline ring can significantly influence binding affinity to biological targets, making this region a key focus for structure-activity relationship (SAR) studies.

The pharmacological potential of 3-(isoquinolin-5-yl)-2-methylpropanoic acid has been investigated in several contexts. One notable area of research involves its application as a precursor in the development of kinase inhibitors. Isoquinoline-based scaffolds have shown promise in targeting aberrantly activated kinases involved in cancer progression. The combination of the rigid isoquinoline core with an acyclic side chain provides a balance between metabolic stability and binding affinity. Preclinical studies have suggested that derivatives of this nature may exhibit inhibitory effects on tyrosine kinases, which are critical mediators of signal transduction pathways in malignant cells.

Furthermore, the compound has been explored for its antimicrobial properties. The unique structural features of 3-(isoquinolin-5-yl)-2-methylpropanoic acid contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Comparative analyses with other isoquinoline derivatives have highlighted its potential as a lead compound for novel antibiotics or antifungals. The presence of both aromatic and aliphatic functional groups allows for diverse interactions with microbial enzymes, offering a multifaceted approach to combat drug-resistant pathogens.

In material science, 3-(isoquinolin-5-yl)-2-methylpropanoic acid has been utilized as an intermediate in the synthesis of functional materials. Its isoquinoline moiety can serve as a chromophore or ligand in coordination chemistry, while the carboxylic acid group provides opportunities for further derivatization into esters or amides. These properties make it valuable for developing organic semiconductors, luminescent materials, or metal-organic frameworks (MOFs). Recent research has demonstrated its incorporation into π-conjugated polymers that exhibit enhanced charge transport properties, making them suitable for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaics.

The synthesis and application of 3-(isoquinolin-5-yl)-2-methylpropanoic acid also highlight advancements in green chemistry principles. Sustainable synthetic routes have been developed to minimize waste and energy consumption while maintaining high yields and purity standards. For example, solvent-free reactions and catalytic methods have been employed to streamline production processes without compromising efficiency. Such approaches align with global efforts to promote environmentally responsible chemical manufacturing.

Future directions in research may focus on expanding the chemical space explored by 3-(isoquinolin-5-yl)-2-methylpropanoic acid through combinatorial chemistry or library synthesis techniques. By systematically varying substituents on both the isoquinoline core and the acyclic side chain, researchers can generate libraries of analogs for high-throughput screening against various biological targets. This strategy could accelerate the discovery of novel therapeutic agents with improved efficacy and reduced toxicity.

In conclusion,3-(isoquinolin-5-yl)-2-methylpropanoic acid (CAS No. 1517910-65-4) represents a promising compound with broad applications across pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features offer opportunities for innovation in drug design and material development while adhering to modern scientific principles aimed at improving human health and environmental sustainability.